Egfr-IN-117

• Molecular Formula: C25H30BrN7O2S
• Molecular Weight: 572.5 g/mol
• InChI: InChI=1S/C25H30BrN7O2S/c1-32-13-4-14-33(16-15-32)19-9-7-18(8-10-19)28-25-27-17-21(26)24(30-25)29-22-5-2-3-6-23(22)31-36(34,35)20-11-12-20/h2-3,5-10,17,20,31H,4,11-16H2,1H3,(H2,27,28,29,30)
• InChIKey: CMLZWOZIYPTVCH-UHFFFAOYSA-N

EGFR-IN-117 Specifications & Molecular Profile

EGFR-IN-117 (Compound 8h, CAS 3035639-05-2) is a synthetic cyclopropane sulfonamide derivative that acts as a reversible ATP-competitive inhibitor of mutant epidermal growth factor receptor (EGFR) [1]. It was rationally designed through structure-based screening to potently target EGFR triple-mutation variants (L858R/T790M/C797S and Del19/T790M/C797S) that confer resistance to third-generation covalent EGFR TKIs such as osimertinib [1]. The compound exhibits nanomolar antiproliferative activity in engineered Ba/F3 cells and in human NSCLC cell lines H1975 and PC-9 [1].

Workflow C797S-mediated resistance mechanism studies

Selection Context Triple-mutant (L858R/T790M/C797S) cell-based assays

Model Context In vivo xenograft modeling of acquired resistance

• [1] Yao H, Ren Y, Wu F, Liu J, Cao L, Yan M, Li X. Discovery of new cyclopropane sulfonamide derivatives as EGFR inhibitors to overcome C797S-mediated resistance and EGFR double mutation. Eur J Med Chem. 2024 Jun 16;275:116590. DOI: 10.1016/j.ejmech.2024.116590 View Source

EGFR-IN-117 Non-Substitutability

The EGFR C797S mutation sterically blocks covalent binding of the Michael acceptor group of third-generation irreversible inhibitors such as osimertinib to Cys797, abrogating their activity [1]. First- and second-generation TKIs (gefitinib, erlotinib, afatinib) are also ineffective against triple-mutant (activating mutation + T790M + C797S) EGFR due to altered ATP-binding pocket geometry and reduced affinity [2]. EGFR-IN-117 was specifically optimized to overcome this resistance by binding reversibly to the active conformation of the triple-mutant kinase domain, thereby circumventing the C797S-mediated steric hindrance that renders covalent inhibitors ineffective [1]. Generic substitution with a standard-of-care EGFR TKI would not replicate the target engagement or cellular pharmacology of EGFR-IN-117 in models harboring C797S.

! Osimertinib may not inhibit C797S-containing triple mutants effectively, based on reported cell-based evidence.

! EGFR inhibitors not specifically optimized for C797S resistance context may show limited target engagement.

! Selection based on pan-EGFR or earlier-generation profiles risks mismatch with the C797S genotype under study.

• [1] Yao H, Ren Y, Wu F, Liu J, Cao L, Yan M, Li X. Discovery of new cyclopropane sulfonamide derivatives as EGFR inhibitors to overcome C797S-mediated resistance and EGFR double mutation. Eur J Med Chem. 2024 Jun 16;275:116590. DOI: 10.1016/j.ejmech.2024.116590 View Source
• [2] Uchibori K, Inase N, Araki M, Kamada M, Sato S, Okuno Y, Fujita N, Katayama R. Brigatinib combined with anti-EGFR antibody overcomes osimertinib resistance in EGFR-mutated non-small-cell lung cancer. Nat Commun. 2017 Mar 13;8:14768. DOI: 10.1038/ncomms14768 View Source

EGFR-IN-117 Quantified Differentiation

Head-to-Head Potency vs. Lead Analog 8l

In Ba/F3 cells engineered to express EGFR(L858R/T790M/C797S), EGFR-IN-117 (Compound 8h) inhibits proliferation with an IC50 of 1.2 nM [1]. Under comparable assay conditions, osimertinib exhibits an IC50 of 1,171 nM against the same triple-mutant Ba/F3 cell line [2], corresponding to a 976-fold difference. First-generation gefitinib and second-generation afatinib show even weaker activity, with IC50 values exceeding 10,000 nM and 804.2 nM, respectively [2].

Potency vs. Lead Analog 8l

Head-to-head

IC50 4.2 nM (L858R/T790M/C797S); 3.4 nM (Del19/T790M/C797S) vs. 1.2 nM and 1.3 nM for analog 8l

Balanced profile selected for resistance-model studies over ultimate potency.

72 h BaF3 isogenic cell assay; context-dependent selection rationale.

Evidence Dimension	Cellular proliferation inhibition (IC50, nM)
Target Compound Data	1.2 nM
Comparator Or Baseline	Osimertinib: 1,171 nM; Gefitinib: >10,000 nM; Afatinib: 804.2 nM
Quantified Difference	976-fold (vs. osimertinib); >8,333-fold (vs. gefitinib); 670-fold (vs. afatinib)
Conditions	Ba/F3 cells stably expressing EGFR(L858R/T790M/C797S); 72-hour proliferation assay

Why This Matters

This potency differential in a clinically relevant C797S-containing triple-mutant model directly validates the compound's utility for studying osimertinib-resistant NSCLC.

• [1] Yao H, Ren Y, Wu F, Liu J, Cao L, Yan M, Li X. Discovery of new cyclopropane sulfonamide derivatives as EGFR inhibitors to overcome C797S-mediated resistance and EGFR double mutation. Eur J Med Chem. 2024 Jun 16;275:116590. DOI: 10.1016/j.ejmech.2024.116590 View Source
• [2] Uchibori K, Inase N, Araki M, Kamada M, Sato S, Okuno Y, Fujita N, Katayama R. Brigatinib combined with anti-EGFR antibody overcomes osimertinib resistance in EGFR-mutated non-small-cell lung cancer. Nat Commun. 2017 Mar 13;8:14768. DOI: 10.1038/ncomms14768 View Source

Tumor Growth Inhibition in C797S Xenografts

In the H1975-DM xenograft model, which harbors EGFR(L858R/T790M/C797S) double mutations, EGFR-IN-117 (Compound 8h) administered daily at 20 mg/kg (i.p.) for 21 days suppressed tumor growth by 83.5% (TGI) relative to vehicle control [1]. In a separate study using the NCI-H1975 (EGFR C797S) xenograft model with a clinically relevant dose of osimertinib, single-agent osimertinib achieved only 31% TGI under comparable treatment duration [2].

Tumor Growth Inhibition

Reported

72.1% TGI (L858R/T790M/C797S); 83.5% TGI (T790M/C797S) vs. vehicle

Model-response endpoint context in Osimertinib-resistant xenografts.

Daily oral dosing; tumor volumes via caliper; Osimertinib showed no meaningful TGI.

Evidence Dimension	Tumor growth inhibition (TGI, %)
Target Compound Data	83.5%
Comparator Or Baseline	Osimertinib: 31%
Quantified Difference	52.5 percentage points absolute improvement; 2.7-fold higher TGI
Conditions	EGFR(L858R/T790M/C797S) H1975-DM xenograft model; 20 mg/kg i.p. daily ×21 days

Why This Matters

Robust in vivo tumor suppression in a C797S-mutant model distinguishes EGFR-IN-117 as a more efficacious tool compound for preclinical studies of osimertinib-resistant disease.

• [1] Yao H, Ren Y, Wu F, Liu J, Cao L, Yan M, Li X. Discovery of new cyclopropane sulfonamide derivatives as EGFR inhibitors to overcome C797S-mediated resistance and EGFR double mutation. Eur J Med Chem. 2024 Jun 16;275:116590. DOI: 10.1016/j.ejmech.2024.116590 View Source
• [2] Kangas TO, Lightcap ES, Surguladze D, et al. Abstract 4666: HC-7366, a potent GCN2 kinase activator, augments osimertinib therapy to delay resistance in EGFR mutant NSCLC models. Cancer Res. 2024;84(6_Supplement):4666. DOI: 10.1158/1538-7445.AM2024-4666 View Source

Superior Potency vs. EGFR-IN-11

In vitro assays using human normal cells demonstrated that EGFR-IN-117 (Compound 8h) produced no significant cytotoxicity, and histological examination of major organs from treated mice revealed no notable side effects [1]. While quantitative wild-type EGFR IC50 data are not reported for EGFR-IN-117, the compound's design as a reversible, mutant-selective inhibitor suggests a wider therapeutic index compared to covalent EGFR TKIs, which typically exhibit wild-type EGFR IC50 values in the 400–500 nM range (e.g., osimertinib WT IC50 = 493.8 nM ).

Potency vs. EGFR-IN-11

Cross-study

IC50 1.2–4.2 nM vs. 18 nM (EGFR-IN-11) in BaF3 L858R/T790M/C797S cells

Supports assay sensitivity review for C797S signaling studies.

Reported 15-fold difference; specific sub-clone conditions may influence exact values.

Evidence Dimension	Cytotoxicity in normal human cells
Target Compound Data	No significant cytotoxicity observed
Comparator Or Baseline	Osimertinib wild-type EGFR IC50 = 493.8 nM; afatinib wild-type EGFR IC50 = 0.5 nM (reported)
Quantified Difference	Not quantifiable; qualitative safety advantage inferred
Conditions	In vitro normal human cell viability assays; mouse organ histology

Why This Matters

Minimal off-target toxicity toward normal cells enhances the compound's suitability for long-term in vivo studies and reduces confounding variables in efficacy experiments.

• [1] Yao H, Ren Y, Wu F, Liu J, Cao L, Yan M, Li X. Discovery of new cyclopropane sulfonamide derivatives as EGFR inhibitors to overcome C797S-mediated resistance and EGFR double mutation. Eur J Med Chem. 2024 Jun 16;275:116590. DOI: 10.1016/j.ejmech.2024.116590 View Source

EGFR-IN-117 Validated Research Applications

Osimertinib Resistance Modeling

EGFR-IN-117 enables definitive proliferation assays in Ba/F3 cells expressing EGFR(L858R/T790M/C797S) or EGFR(Del19/T790M/C797S) triple mutations, where osimertinib and earlier-generation TKIs show negligible activity [1]. Its 1.2–1.3 nM IC50 in these engineered lines [1] provides a robust positive control for screening novel C797S-targeting agents and for validating cellular models of acquired resistance.

EGFR Signaling Profiling in Triple-Mutant NSCLC

With a demonstrated 83.5% TGI in H1975-DM xenografts [1], EGFR-IN-117 serves as a benchmark tool compound for evaluating tumor growth suppression in preclinical models of osimertinib-refractory NSCLC. Its favorable safety profile in normal tissues [1] allows for extended dosing regimens without confounding toxicity.

Combination Screening to Prevent C797S Resistance

As a reversible ATP-competitive inhibitor that circumvents C797S-mediated steric hindrance [1], EGFR-IN-117 is ideal for comparative studies examining the differential induction of resistance mechanisms, target engagement kinetics, and downstream signaling rewiring compared to covalent inhibitors such as osimertinib.

C797S Organoid and PDX Validation

The compound's high potency and selectivity in triple-mutant settings [1] make it a valuable partner in high-throughput combination screens aimed at identifying synergistic agents that could enhance or restore sensitivity to EGFR inhibition in C797S-positive NSCLC.

Application

Selection Property

Validation Focus

C797S Resistance Mechanism Studies

C797S-mutant EGFR inhibitory profile

Anti-proliferative response in BaF3 EGFR triple-mutant cells

EGFR Signaling Profiling in Triple-Mutant NSCLC Models

Pathway reactivation and apoptosis monitoring

Phospho-proteomic and caspase activation endpoints

Combination Screening to Delay Resistance

Chronic low-dose combination compatibility

Synergy screening with SHP2 or immune checkpoint inhibitors

C797S PDX and Organoid Model Validation

In vivo tumor growth inhibition benchmark

TGI and tumor regression reproducibility in PDX models

• [1] Yao H, Ren Y, Wu F, Liu J, Cao L, Yan M, Li X. Discovery of new cyclopropane sulfonamide derivatives as EGFR inhibitors to overcome C797S-mediated resistance and EGFR double mutation. Eur J Med Chem. 2024 Jun 16;275:116590. DOI: 10.1016/j.ejmech.2024.116590 View Source